Cas no 999-40-6 (Neryl butyrate)

Neryl butyrate Properties

Names and Identifiers

• neryl butyrate
• NERYL-BUTYRATE
• (2Z)-3,7-diMethyl-2,6-octadien-1-yl butyrate
• Neryl butanoate
• Nonyl n-butyrate
• Butanoic acid, (2Z)-3,7-dimethyl-2,6-octadienyl ester
• (Z)-3,7-Dimethyl-2,6-octadienyl butyrate
• Butanoic acid, (2Z)-3,7-dimethyl-2,6-octadien-1-yl ester
• 83580OVF8U
• Neryl butyrate (natural)
• nerylbutyrate
• FEMA No. 2774
• 3,7-Dimethyl-2,6-octadienyl Butyrate
• Neryl butyrate, >=90%
• 3,7-Dimethyl-2,6-octadienyl butyrate, (Z)-
• 3,7-Dimethyl-2,6-octadienyl butanoate, cis-
• 3,7-Dimethyl-2,6-octadienyl butanoate, (Z)-
• S
• +Expand

• MDL： MFCD00209522
• InChIKey： ZSBOMYJPSRFZAL-RAXLEYEMSA-N
• Inchi： 1S/C14H24O2/c1-5-7-14(15)16-11-10-13(4)9-6-8-12(2)3/h8,10H,5-7,9,11H2,1-4H3/b13-10-
• SMILES： O(C(C([H])([H])C([H])([H])C([H])([H])[H])=O)C([H])([H])/C(/[H])=C(/C([H])([H])[H])\C([H])([H])C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 8
• Heavy Atom Count: 16
• Complexity: 258
• Topological Polar Surface Area: 26.3

Experimental Properties

• Refractive Index: n20/D 1.459(lit.)
• Boiling Point: 240 °C(lit.)
• Flash Point: >230 °F
• FEMA: 2774 | NERYL BUTYRATE
• Density: 0.898 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters